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Compound of Interest

Compound Name: 4-Indanol

Cat. No.: B162701 Get Quote

CAS Number: 1641-41-4

This technical guide provides an in-depth overview of 4-Indanol, a valuable chemical

intermediate in various research and development applications. The document details its

chemical and physical properties, a comprehensive synthesis protocol, and summarizes the

current understanding of its biological significance. This guide is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Properties of 4-Indanol
4-Indanol, also known as 2,3-dihydro-1H-inden-4-ol, is a bicyclic aromatic alcohol. Its chemical

structure and properties make it a versatile building block in organic synthesis.

Physicochemical Data
A summary of the key quantitative data for 4-Indanol is presented in the table below for easy

reference and comparison.
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Property Value Reference(s)

CAS Number 1641-41-4 [1][2][3][4]

Molecular Formula C₉H₁₀O [1][2]

Molecular Weight 134.18 g/mol [1][2]

Physical Form
White to yellow to light-brown

powder or crystals or liquid

Melting Point 47-51 °C [1]

Boiling Point 245 °C [1]

Density 1.147 ± 0.06 g/cm³ (Predicted) [1]

pKa 10.32 (at 25 °C) [1]

LogP 1.8809

Synthesis and Experimental Protocols
The synthesis of 4-Indanol can be achieved through the reduction of 4-hydroxy-1-indanone. A

detailed experimental protocol is provided below.

Synthesis of 4-Indanol from 4-Hydroxy-1-indanone[1]
Materials:

4-Hydroxy-1-indanone

Sodium cyanoborohydride (NaCNBH₃)

Zinc iodide (ZnI₂)

Ethylene chloride

Silica gel (SiO₂)

Dichloroethane
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Ether

Procedure:

To a mixture of 4-hydroxy-1-indanone (5.0 g, 33.7 mmol) and zinc iodide (32.3 g, 101.1

mmol) in ethylene chloride (100 mL), add sodium cyanoborohydride (6.4 g, 101.1 mmol).

Stir the reaction mixture under reflux conditions for 2 hours.

Upon completion of the reaction, filter the hot mixture through silica gel, eluting with

dichloroethane.

Collect the filtrate and concentrate it under reduced pressure.

Dissolve the resulting residue in ether and filter to remove any white precipitate that forms.

Collect the filtrate again and concentrate it in vacuo.

Purify the final product by flash column chromatography to yield 2,3-dihydro-1H-4-indanol (3
g, 66% yield).

Structure Confirmation:

The structure of the synthesized 4-Indanol can be confirmed by ¹H NMR spectroscopy.[1]

¹H NMR (400 MHz, CDCl₃): δ 7.02 (m, 1H), 6.80 (d, J = 5.2 Hz, 1H), 6.61 (m, 1H), 2.91 (m,

4H), 2.05 (m, 2H).

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 4-Indanol.
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Synthesis of 4-Indanol
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Click to download full resolution via product page

Synthesis Workflow for 4-Indanol

Biological Activity and Significance
While 4-Indanol serves as a crucial intermediate in the synthesis of various compounds,

information regarding the specific biological activities and signaling pathways of the unmodified

4-Indanol molecule is not extensively available in the current scientific literature.

However, the indanol scaffold is of significant interest in medicinal chemistry. Derivatives of

indanol have been reported to exhibit a broad spectrum of pharmacological activities, including

antimicrobial, anti-fungal, antiviral, anti-inflammatory, and central nervous system (CNS)

depressant effects.[1] Notably, benzylated derivatives of 4-Indanol have been specifically

shown to possess hypotensive, anti-inflammatory, and CNS depressant properties.[1]

The diverse biological activities of its derivatives underscore the importance of 4-Indanol as a

foundational structure in the development of new therapeutic agents. Further research is

warranted to elucidate the intrinsic biological effects and mechanisms of action of 4-Indanol
itself. Due to the lack of specific pathway information for 4-Indanol, a signaling pathway
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diagram cannot be provided at this time. The provided diagram focuses on the well-established

synthesis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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